Cas no 1392218-82-4 ((S)-6-Methylchroman-4-amine hydrochloride)
(S)-6-Methylchroman-4-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (S)-6-Methylchroman-4-amine hydrochloride
- (4S)-6-methyl-3,4-dihydro-2H-chromen-4-amine,hydrochloride
- (S)-6-Methylchroman-4-amine HCl
- AX8215869
- (4S)-6-methyl-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride
- 2H-1-Benzopyran-4-amine, 3,4-dihydro-6-methyl-, hydrochloride (1:1), (4S)-
-
- MDL: MFCD21603770
- Inchi: 1S/C10H13NO.ClH/c1-7-2-3-10-8(6-7)9(11)4-5-12-10;/h2-3,6,9H,4-5,11H2,1H3;1H/t9-;/m0./s1
- InChI Key: XDTASUXSWBNHHX-FVGYRXGTSA-N
- SMILES: Cl.O1C2C=CC(C)=CC=2[C@H](CC1)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 160
- Topological Polar Surface Area: 35.2
(S)-6-Methylchroman-4-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449041674-1g |
(S)-6-Methylchroman-4-amine hydrochloride |
1392218-82-4 | 97% | 1g |
742.35 USD | 2021-06-11 | |
| Chemenu | CM162208-1g |
(S)-6-methylchroman-4-amine hydrochloride |
1392218-82-4 | 97% | 1g |
$688 | 2021-06-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CY768-50mg |
(S)-6-Methylchroman-4-amine hydrochloride |
1392218-82-4 | 97% | 50mg |
806.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CY768-200mg |
(S)-6-Methylchroman-4-amine hydrochloride |
1392218-82-4 | 97% | 200mg |
2020.0CNY | 2021-08-04 | |
| Chemenu | CM162208-250mg |
(S)-6-methylchroman-4-amine hydrochloride |
1392218-82-4 | 97% | 250mg |
$177 | 2022-06-13 | |
| Chemenu | CM162208-1g |
(S)-6-methylchroman-4-amine hydrochloride |
1392218-82-4 | 97% | 1g |
$473 | 2022-06-13 | |
| abcr | AB438685-250 mg |
(S)-6-Methylchroman-4-amine hydrochloride; . |
1392218-82-4 | 250MG |
€271.10 | 2022-03-24 | ||
| abcr | AB438685-1 g |
(S)-6-Methylchroman-4-amine hydrochloride; . |
1392218-82-4 | 1g |
€1,426.30 | 2023-07-18 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CY768-250mg |
(S)-6-Methylchroman-4-amine hydrochloride |
1392218-82-4 | 97% | 250mg |
1782CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CY768-100mg |
(S)-6-Methylchroman-4-amine hydrochloride |
1392218-82-4 | 97% | 100mg |
866CNY | 2021-05-08 |
(S)-6-Methylchroman-4-amine hydrochloride Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on (S)-6-Methylchroman-4-amine hydrochloride
Comprehensive Overview of (S)-6-Methylchroman-4-amine hydrochloride (CAS No. 1392218-82-4)
The compound (S)-6-Methylchroman-4-amine hydrochloride (CAS No. 1392218-82-4) is a chiral amine derivative with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the chroman backbone and methyl substitution at the 6-position, make it a valuable intermediate for drug discovery. Researchers are increasingly interested in this compound due to its enantiomeric purity ((S)-configuration), which is critical for achieving targeted biological activity. The hydrochloride salt form enhances its solubility, facilitating applications in in vitro and in vivo studies.
In recent years, the demand for chiral amines like (S)-6-Methylchroman-4-amine hydrochloride has surged, driven by advancements in asymmetric synthesis and the growing focus on precision medicine. This compound aligns with trends in central nervous system (CNS) drug development, where enantioselectivity plays a pivotal role in receptor binding. Its CAS No. 1392218-82-4 is frequently searched in academic databases, reflecting its relevance in neuropharmacology and medicinal chemistry.
The synthesis of (S)-6-Methylchroman-4-amine hydrochloride involves multi-step organic transformations, often starting from 6-methylchroman-4-one. Key steps include reductive amination and chiral resolution, ensuring high enantiomeric excess (ee). Analytical techniques such as HPLC and NMR are employed to verify purity and configuration. Researchers emphasize the importance of process optimization to scale up production while maintaining cost efficiency—a topic frequently discussed in green chemistry forums.
Applications of this compound extend to ligand design for G protein-coupled receptors (GPCRs) and enzyme inhibition studies. Its chromane core is structurally analogous to bioactive natural products, making it a versatile scaffold for structure-activity relationship (SAR) studies. Recent publications highlight its utility in probing dopaminergic and serotonergic pathways, addressing trending topics like neurodegenerative diseases and mood disorders.
From a commercial perspective, suppliers of CAS No. 1392218-82-4 often highlight its GMP-grade availability for preclinical trials. The compound’s stability under standard storage conditions (−20°C, desiccated) ensures reproducibility in experiments. Regulatory compliance, such as REACH and FDA guidelines, is rigorously documented, catering to the pharmaceutical industry’s stringent requirements.
Emerging discussions in AI-driven drug discovery platforms frequently reference (S)-6-Methylchroman-4-amine hydrochloride as a case study for molecular docking simulations. Its well-defined stereochemistry aids in validating computational models, bridging gaps between in silico predictions and experimental outcomes. This synergy underscores its role in accelerating hit-to-lead optimization pipelines.
In summary, (S)-6-Methylchroman-4-amine hydrochloride (CAS No. 1392218-82-4) exemplifies the intersection of chiral chemistry and therapeutic innovation. Its adaptability across diverse research domains—from neurology to computational biology—positions it as a compound of enduring scientific and industrial interest.
1392218-82-4 ((S)-6-Methylchroman-4-amine hydrochloride) Related Products
- 890839-83-5(8-tert-butylchroman-4-amine)
- 53981-38-7(Chroman-4-amine)
- 81816-60-6(6-methoxy-3,4-dihydro-2H-1-benzopyran-4-amine)
- 769100-49-4(5-methylchroman-4-amine)
- 754958-74-2(8-Methylchroman-4-amine)
- 638220-39-0(6-Methyl-chroman-4-ylamine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)